Cas no 220598-43-6 (Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 220598-43-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD18073347
• CID: 4640148
• PubChem ID: 57145443
• Update Time: 2025-06-10

Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2-Boc-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane
• t-Butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• BS-43028
• SCHEMBL20898514
• 1,1-Dimethylethyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• DTXSID401143075
• CS-0048245
• tert-butyl4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• (2-Boc-2-azabicyclo[2.1.1]hexan-4-yl)methanol
• EN300-7456668
• P18780
• SY233971
• 220598-43-6
• MFCD18073347
• Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

• MDL： MFCD18073347
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-6-11(7-13)4-8(12)5-11/h8,13H,4-7H2,1-3H3
• InChI Key： XHGWUMIYVRWGKU-UHFFFAOYSA-N
• SMILES： OCC12CN(C(=O)OC(C)(C)C)C(C1)C2

Computed Properties

• Exact Mass: 213.13649347 g/mol
• Monoisotopic Mass: 213.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8
• Molecular Weight: 213.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Introduction to Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No: 220598-43-6)

Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by its Chemical Abstracts Service number CAS No: 220598-43-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azabicycloalkanes, a category known for its unique structural and functional properties, which make it a valuable scaffold in the design of novel bioactive molecules.

The molecular structure of Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate features a bicyclic framework composed of three rings—a six-membered cyclopropane ring fused to a seven-membered cyclohexane ring, with an azetidine ring incorporated at one of the bridgehead positions. This intricate arrangement imparts distinct steric and electronic characteristics, making it an attractive building block for medicinal chemists seeking to develop molecules with tailored biological activities.

The presence of a tert-butyl group at the carboxyl position and a hydroxymethyl group at the 4-position of the azabicycloalkane core enhances the compound's reactivity and potential for further functionalization. These substituents not only influence the compound's solubility and metabolic stability but also provide handles for chemical modifications aimed at optimizing pharmacokinetic profiles and target engagement.

In recent years, there has been growing interest in azabicycloalkanes due to their ability to mimic natural product scaffolds and exhibit favorable pharmacological properties. Studies have demonstrated that these compounds can interact with biological targets in unique ways, often leading to high affinity and selectivity. For instance, derivatives of azabicycloalkanes have been explored as inhibitors of enzyme-catalyzed reactions, particularly those involving transition metals or reactive oxygen species.

One of the most compelling aspects of Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is its potential as a precursor for drug discovery programs targeting neurological disorders. The bicyclic core shares structural similarities with natural products known to modulate neurotransmitter systems, while the hydroxymethyl and carboxylate functionalities offer opportunities for further derivatization to enhance binding affinity and reduce off-target effects. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases, making it a promising candidate for further investigation.

The synthesis of Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring necessitates careful handling during synthetic transformations to avoid unwanted side reactions or decomposition. However, advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex azabicycloalkane frameworks with high precision and yield.

Recent publications highlight the utility of this compound in generating libraries of diverse bioactive molecules through combinatorial chemistry approaches. By leveraging its structural features, researchers have been able to develop novel analogs with enhanced potency and selectivity against therapeutic targets such as kinases, proteases, and ion channels. These efforts underscore the versatility of Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate as a pharmacophore in drug discovery.

The pharmacokinetic profile of Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is another area of active investigation. The bulky tert-butyl group can influence metabolic stability by shielding reactive sites from enzymatic attack, while the hydroxymethyl group may participate in hydrogen bonding interactions that enhance binding affinity to biological targets. These features make it an intriguing candidate for further optimization to achieve desired pharmacokinetic properties such as oral bioavailability and prolonged circulation time.

In conclusion,Tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No: 220598-43-6) represents a structurally unique and functionally versatile compound with significant potential in pharmaceutical research and development. Its unique bicyclic scaffold combined with strategically placed functional groups offers opportunities for designing novel therapeutics targeting various diseases, particularly those involving complex biological pathways or enzymes with high specificity requirements.